Cas no 1346604-76-9 ((1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid)

(1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid structure
1346604-76-9 structure
Product Name:(1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid
CAS No:1346604-76-9
MF:C7H10F2O2
MW:164.149909496307
CID:2248664
Update Time:2023-08-07

(1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (1R,3S,4R)-rel-3,4-Difluorocyclohexane-1-carboxylic Acid
    • (1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid
    • Inchi: 1S/C7H10F2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h4-6H,1-3H2,(H,10,11)/t4-,5-,6+/m1/s1
    • InChI Key: ACODYIZFZMALSQ-PBXRRBTRSA-N
    • SMILES: F[C@@H]1[C@@H](CC[C@@H](C(=O)O)C1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 257.3±40.0 °C at 760 mmHg
  • Flash Point: 109.4±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid Security Information

(1R,3S,4R)-Rel-3,4-Difluorocyclohexane-1-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D445675-10mg
(1R,3S,4R)-rel-3,4-Difluorocyclohexane-1-carboxylic Acid
1346604-76-9
10mg
$207.00 2023-05-18
TRC
D445675-100mg
(1R,3S,4R)-rel-3,4-Difluorocyclohexane-1-carboxylic Acid
1346604-76-9
100mg
$1642.00 2023-05-18
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